Cas no 2228977-12-4 ({1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine)

• Product Name: {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine
• CAS No: 2228977-12-4
• MF: C₁₄H₁₇F₄N
• MW: 275.285097837448
• CID: 6236558
• PubChem ID: 165684206
• Update Time: 2025-06-08

{1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1942679
• {1-[3-fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine
• 2228977-12-4
• {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine

• Inchi： 1S/C14H17F4N/c15-12-8-10(4-5-11(12)14(16,17)18)13(9-19)6-2-1-3-7-13/h4-5,8H,1-3,6-7,9,19H2
• InChI Key： FQYMYNOHXRVJIR-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 275.12971219g/mol
• Monoisotopic Mass: 275.12971219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine

Introduction to {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine (CAS No. 2228977-12-4)

{1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine, identified by its CAS number 2228977-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclohexylamine backbone conjugated with a fluorinated aromatic ring system, which imparts unique physicochemical properties and biological activities. The presence of both fluorine and trifluoromethyl substituents in the aromatic moiety enhances its metabolic stability and binding affinity, making it a promising candidate for drug development.

The structural motif of {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine is particularly intriguing due to its potential applications in modulating various biological pathways. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents targeting neurological disorders, inflammation, and cancer. The fluorine atom at the 3-position of the phenyl ring contributes to electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological targets. Similarly, the trifluoromethyl group at the 4-position enhances lipophilicity, improving membrane permeability and oral bioavailability.

In the realm of drug discovery, this compound has been extensively explored for its pharmacological properties. Preliminary in vitro studies have demonstrated that {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine exhibits potent inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, research indicates that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of pro-inflammatory mediators. This suggests potential therapeutic benefits in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the cyclohexylamine moiety in {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine contributes to its ability to interact with biological macromolecules. The rigid cyclohexane ring provides stability to the molecule while allowing for conformational flexibility, which is essential for optimal binding to protein targets. This structural feature has been leveraged in designing molecules with improved pharmacokinetic profiles. Recent advances in computational chemistry have enabled virtual screening of vast molecular libraries, identifying derivatives of {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine with enhanced efficacy and reduced side effects.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in their pharmacological properties. For example, fluorine substitution can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can modulate electronic properties, influencing charge distribution and reactivity. In the case of {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine}, these effects contribute to its suitability as a building block for drug candidates.

Recent clinical trials have begun to explore the therapeutic potential of compounds structurally related to {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine. While results are still preliminary, early findings suggest that these molecules may offer novel approaches to treating complex diseases. For instance, studies have shown promising results in animal models of neurodegenerative disorders, where these compounds exhibit neuroprotective effects by modulating neurotransmitter systems. Similarly, preclinical data indicate that they may have anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and metastasis.

The synthesis of {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have streamlined the process, making it more efficient and scalable. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In conclusion, {1-[3-Fluoro-4-(trifluoromethyl)phenyl]cyclohexyl}methanamine (CAS No. 2228977-12-4) represents a significant advancement in pharmaceutical chemistry with diverse applications in drug development. Its unique structural features and promising biological activities position it as a valuable tool for investigating new therapeutic strategies across multiple disease areas. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in shaping the future of medicine.